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Compound of Interest

Compound Name: EHT 1864

Cat. No.: B1671146

Essential Safety and Handling Guide for EHT
1864

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling EHT 1864, a potent inhibitor of the Rac family of Rho GTPases.[1]
[2][3][4][5] It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices and build confidence in chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)

EHT 1864 is classified as harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[6] Adherence to the following PPE guidelines is
mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Chemical splash goggles or a To protect against splashes

) face shield used in and aerosols of EHT 1864 that
Eye and Face Protection o ] ]
combination with safety can cause serious eye
glasses.[7][8] irritation.[6]
) Chemically resistant gloves To prevent skin contact, as
Hand Protection o ) o
(e.g., nitrile, neoprene). EHT 1864 is a skin irritant.[6]

To protect against
Body Protection Laboratory coat. contamination of personal
clothing.[7]

Use in a well-ventilated area or ~ To avoid inhalation of dust or
Respiratory Protection with appropriate exhaust aerosols, which may cause

ventilation (e.g., fume hood). respiratory irritation.[6]

Operational and Disposal Plans

Handling and Storage:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

e Wash hands thoroughly after handling.[6]

e Do not eat, drink, or smoke when using this product.[6]

e Use only outdoors or in a well-ventilated area.[6]

o Store in a well-ventilated place and keep the container tightly closed.[6]

e For long-term storage, it is recommended to store EHT 1864 at -20°C for up to six months or
-80°C for up to one year in a sealed container, away from moisture.[4]

First Aid Measures:

e If on skin: Wash with plenty of soap and water.[6]
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« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[6]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

« If swallowed: Rinse mouth.[6]
Spill and Disposal:
» In case of a spill, avoid dust formation and ensure adequate ventilation.

+ Contaminated PPE and spill residue must be disposed of as hazardous chemical waste in
accordance with local regulations.[6][9]

+ Uncontaminated PPE can typically be discarded in regular trash.[9]

Signaling Pathway of EHT 1864

EHT 1864 is a specific inhibitor of the Rac subfamily of Rho GTPases, including Racl, Raclb,
Rac2, and Rac3.[1][2] It functions by binding to these GTPases and preventing their activation,
thereby inhibiting downstream signaling pathways involved in cell proliferation, migration, and

EHT 1864

transformation.[1][3]

Cell Proliferation

Rac GTPases Cell Migration

Cell Transformation

Click to download full resolution via product page

(Racl, Raclb, Rac2, Rac3)
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Caption: Inhibition of Rac GTPases by EHT 1864 blocks downstream cellular processes.

Experimental Workflow for Handling EHT 1864

The following diagram outlines a general workflow for safely handling EHT 1864 in a laboratory

setting.
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1. Don Required PPE
(Gloves, Goggles, Lab Coat)

!

2. Prepare Workspace
(Well-ventilated area/Fume hood)

!

3. Weigh/Measure EHT 1864

!

4. Prepare Stock/Working Solution

!

5. Perform Experiment

!

6. Decontaminate Workspace and Equipment

!

7. Doff PPE

!

8. Dispose of Contaminated Waste Properly

!
O

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of EHT 1864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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